Cas no 2347836-98-8 (benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate)
benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL5263397
- benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate
- EN300-28298222
- 2347836-98-8
-
- Inchi: 1S/C17H18BrNO2/c1-13(2)19(16-10-6-9-15(18)11-16)17(20)21-12-14-7-4-3-5-8-14/h3-11,13H,12H2,1-2H3
- InChI Key: WIORWDBRTKXWEB-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)N(C(=O)OCC1C=CC=CC=1)C(C)C
Computed Properties
- Exact Mass: 347.05209g/mol
- Monoisotopic Mass: 347.05209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 29.5Ų
benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28298222-1g |
benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate |
2347836-98-8 | 1g |
$1214.0 | 2023-09-07 | ||
| Enamine | EN300-28298222-5g |
benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate |
2347836-98-8 | 5g |
$3520.0 | 2023-09-07 | ||
| Enamine | EN300-28298222-10g |
benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate |
2347836-98-8 | 10g |
$5221.0 | 2023-09-07 | ||
| Enamine | EN300-28298222-0.05g |
benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate |
2347836-98-8 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28298222-0.1g |
benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate |
2347836-98-8 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28298222-0.25g |
benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate |
2347836-98-8 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28298222-0.5g |
benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate |
2347836-98-8 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28298222-1.0g |
benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate |
2347836-98-8 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28298222-2.5g |
benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate |
2347836-98-8 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28298222-5.0g |
benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate |
2347836-98-8 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 |
benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate
Chemical Profile of Benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate (CAS No. 2347836-98-8)
Benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate, a compound with the chemical formula C14H15BrN2O2, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a benzyl group, a brominated phenyl ring, and a propan-2-yl moiety attached to a carbamate functional group. The presence of these specific substituents makes it an intriguing candidate for further investigation in various chemical and biological applications.
The CAS number 2347836-98-8 provides a unique identifier for this compound, ensuring accurate referencing in scientific literature and databases. This numerical code is essential for researchers to locate and verify the compound's properties and applications. The molecular structure of Benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate exhibits a balance of hydrophobic and polar characteristics, which can influence its solubility, reactivity, and interaction with biological targets.
In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential therapeutic effects. Carbamates are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of more complex molecules. The benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate structure combines the advantages of the benzyl group, which can enhance bioavailability, with the bromophenyl moiety, which may contribute to binding affinity and selectivity. Additionally, the propan-2-yl group introduces a secondary alkyl chain that can further modulate the compound's pharmacokinetic properties.
One of the most compelling aspects of Benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate is its potential application in drug discovery. Researchers have been exploring its utility as a scaffold for developing new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This suggests that it may have applications in treating conditions such as arthritis or other inflammatory disorders.
The bromophenyl ring is particularly noteworthy due to its ability to engage in π-stacking interactions and hydrogen bonding, which are crucial for molecular recognition processes. These interactions can enhance the binding affinity between the compound and its target proteins or nucleic acids. Furthermore, the presence of bromine atoms often increases the metabolic stability of pharmaceutical compounds, making them more suitable for long-term therapeutic use.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate with greater accuracy. Molecular docking studies have been conducted to evaluate its potential interactions with various biological targets, including enzymes and receptors relevant to cancer therapy. These studies have revealed promising results, indicating that this compound may be a valuable lead for developing novel anticancer agents.
The synthesis of Benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between benzoyl chloride and an amine derivative followed by bromination and alkylation steps. The use of advanced catalytic systems has improved the efficiency of these reactions, making it feasible to produce larger quantities of the compound for further research.
In conclusion, Benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate (CAS No. 2347836-98-8) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of substituents makes it an attractive candidate for drug discovery efforts aimed at developing new therapeutic agents. Further research is warranted to fully explore its biological activity and optimize its synthetic pathways for industrial production.
2347836-98-8 (benzyl N-(3-bromophenyl)-N-(propan-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)